Cas no 1239757-25-5 (1-(3-Chloro-quinoxalin-2-yl)-piperidine-3-carboxylic acid)
1-(3-Chloro-quinoxalin-2-yl)-piperidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Chloro-quinoxalin-2-yl)-piperidine-3-carboxylic acid
- 1-(3-chloroquinoxalin-2-yl)piperidine-3-carboxylic acid
- SBB075727
- BB 0247587
- 1-(3-Chloro-quinoxalin-2-yl)-piperidine-3-car boxylic acid
-
- Inchi: 1S/C14H14ClN3O2/c15-12-13(17-11-6-2-1-5-10(11)16-12)18-7-3-4-9(8-18)14(19)20/h1-2,5-6,9H,3-4,7-8H2,(H,19,20)
- InChI Key: WVMKWJFMQWPVNW-UHFFFAOYSA-N
- SMILES: ClC1C(=NC2C=CC=CC=2N=1)N1CCCC(C(=O)O)C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 368
- Topological Polar Surface Area: 66.3
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 493.8±45.0 °C at 760 mmHg
- Flash Point: 252.4±28.7 °C
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
1-(3-Chloro-quinoxalin-2-yl)-piperidine-3-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(3-Chloro-quinoxalin-2-yl)-piperidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 089853-500mg |
1-(3-Chloro-quinoxalin-2-yl)-piperidine-3-carboxylic acid |
1239757-25-5 | 500mg |
£320.00 | 2022-03-01 | ||
| Chemenu | CM221479-1g |
1-(3-Chloroquinoxalin-2-yl)piperidine-3-carboxylic acid |
1239757-25-5 | 97% | 1g |
$599 | 2021-08-04 | |
| Chemenu | CM221479-1g |
1-(3-Chloroquinoxalin-2-yl)piperidine-3-carboxylic acid |
1239757-25-5 | 97% | 1g |
$*** | 2023-04-03 |
1-(3-Chloro-quinoxalin-2-yl)-piperidine-3-carboxylic acid Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 1-(3-Chloro-quinoxalin-2-yl)-piperidine-3-carboxylic acid
Introduction to 1-(3-Chloro-quinoxalin-2-yl)-piperidine-3-carboxylic Acid (CAS No: 1239757-25-5)
1-(3-Chloro-quinoxalin-2-yl)-piperidine-3-carboxylic acid, with the CAS number 1239757-25-5, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both the quinoxalin and piperidine moieties in its molecular structure makes it a versatile scaffold for designing novel bioactive molecules.
The quinoxalin ring system is known for its broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. Its fused bicyclic structure, consisting of a benzene ring and a pyridine ring, provides a stable framework that can be modified to enhance specific pharmacological effects. In contrast, the piperidine moiety is a common pharmacophore found in many drugs due to its ability to interact with biological targets such as enzymes and receptors. The combination of these two heterocyclic systems in 1-(3-Chloro-quinoxalin-2-yl)-piperidine-3-carboxylic acid suggests potential for developing compounds with enhanced binding affinity and selectivity.
Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationships (SAR) in designing effective therapeutic agents. The chloro substituent at the 3-position of the quinoxalin ring in 1-(3-Chloro-quinoxalin-2-yl)-piperidine-3-carboxylic acid is particularly noteworthy, as it can influence both the electronic properties and steric environment of the molecule. This substitution pattern has been shown to enhance the bioavailability and metabolic stability of related compounds, making it a valuable feature for drug design.
In the context of current research, 1-(3-Chloro-quinoxalin-2-yl)-piperidine-3-carboxylic acid has been investigated for its potential role in addressing various diseases. For instance, studies have demonstrated its efficacy in inhibiting certain kinases that are implicated in cancer progression. The compound's ability to interact with these kinases may lead to the development of novel anticancer therapies. Additionally, its structural features make it a promising candidate for exploring treatments against neurological disorders, where piperidine derivatives have shown promise.
The synthesis of 1-(3-Chloro-quinoxalin-2-yl)-piperidine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, have been employed to construct the quinoxalin-piperidine core. These methods ensure high yields and purity, which are crucial for pharmaceutical applications. The growing interest in green chemistry has also influenced synthetic strategies, leading to more sustainable and environmentally friendly approaches.
The pharmacological profile of 1-(3-Chloro-quinoxalin-2-yl)-piperidine-3-carboxylic acid is further enhanced by its solubility and bioavailability characteristics. Modifications to improve solubility have been explored, including the introduction of polar functional groups that enhance water solubility without compromising biological activity. These modifications are essential for ensuring that the compound can be effectively administered orally or intravenously.
Computational modeling and high-throughput screening have played pivotal roles in evaluating the potential of 1-(3-Chloro-quinoxalin-2-yl)-piperidine-3-carboxylic acid as a lead compound. Molecular docking studies have revealed its binding interactions with target proteins, providing insights into its mechanism of action. These studies have guided further optimization efforts aimed at improving potency and selectivity. The integration of computational methods with experimental data has become a standard practice in modern drug discovery pipelines.
The regulatory landscape for new drug development continues to evolve, emphasizing safety and efficacy through rigorous preclinical and clinical trials. As such, compounds like 1-(3-Chloro-quinoxalin-2-yl)-piperidine-3-carboxylic acid must undergo thorough testing to ensure they meet stringent regulatory requirements before entering clinical use. Collaborative efforts between academic researchers and pharmaceutical companies are essential for advancing these compounds through the development pipeline.
In conclusion, 1-(3-Chloro-quinoxalin-2-yl)-piperidine-3-carboxylic acid represents a promising scaffold for developing novel therapeutic agents. Its unique structural features, combined with recent advancements in synthetic chemistry and computational modeling, make it a valuable compound for further exploration. As research continues to uncover new applications and optimize its properties, this compound holds significant potential for contributing to future medical breakthroughs.
1239757-25-5 (1-(3-Chloro-quinoxalin-2-yl)-piperidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)